2-(Quinolin-2-yl)propan-1-amine

• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• SMILES: CC(CN)C1=NC2=CC=CC=C2C=C1
• InChI: InChI=1S/C12H14N2/c1-9(8-13)11-7-6-10-4-2-3-5-12(10)14-11/h2-7,9H,8,13H2,1H3
• InChIKey: SGJHMWKCIPXADH-UHFFFAOYSA-N

2-(Quinolin-2-yl)propan-1-amine – Class, Key Identifiers, and Baseline Properties for Sourcing Decisions

2-(Quinolin-2-yl)propan-1-amine (CAS 1503569-98-9) is a primary‑amine‑functionalised quinoline with the molecular formula C₁₂H₁₄N₂ and a molecular weight of 186.25 g·mol⁻¹. Its structure combines a quinoline heterocycle with a branched propan-1-amine side chain, placing the amine group on the terminal carbon of the propyl linker. This connectivity distinguishes it from related 2‑aminoquinoline derivatives in which the amine is attached directly to the quinoline ring or at a different position on the alkyl chain [1]. The compound is commercially available as a research‑grade building block, typically supplied at 95% purity with batch‑specific QC data (e.g., NMR, HPLC) .

Quinoline building block with a flexible primary amine linker at the terminal carbon, enabling fragment extension and library synthesis

Distinct spatial and physicochemical profile from simple 2-aminoquinoline; suitable for scaffold-hopping and vector exploration

Research-grade supply with batch-specific QC documentation supports direct use in hit-to-lead campaigns

• [1] PubChem Compound Summary CID 57060318: 2-(Quinolin-2-yl)propan-1-amine. National Center for Biotechnology Information, 2025. View Source

Why Simple 2‑Aminoquinoline Alternatives Cannot Replace 2-(Quinolin-2-yl)propan-1-amine in Rational Design

In‑class quinoline amines are not interchangeable because the position and length of the amine‑bearing side chain directly modulate molecular recognition, physicochemical properties, and synthetic utility. 2-(Quinolin-2-yl)propan-1-amine carries the primary amine on a flexible two‑carbon linker from the quinoline C2, whereas common comparators such as 2‑aminoquinoline (amine directly on the ring), 1-(quinolin-2-yl)propan-2-amine (amine on the branched carbon), or 2‑methyl‑1-(quinolin-2-yl)propan-2-amine (tertiary amine with gem‑dimethyl substitution) force different spatial orientation, steric demand, and hydrogen‑bonding capacity. These structural variations translate into measurable differences in lipophilicity, polar surface area, and hydrogen‑bond donor/acceptor counts, which are critical for fragment‑based library design and structure‑activity relationship (SAR) exploration [1]. Direct substitution without evidence of equivalent biological or physicochemical performance risks misleading SAR and wasted synthetic effort.

2-Aminoquinoline lacks the alkyl spacer; its rigid attachment may alter target recognition and SAR interpretation compared to the flexible propan-1-amine chain.

Isomeric 1-(quinolin-2-yl)propan-2-amine places the amine on a branched carbon, modifying steric environment and hydrogen-bond directionality despite similar descriptor counts.

Gem-dimethyl analog (2-methyl-1-(quinolin-2-yl)propan-2-amine) increases lipophilicity and steric bulk, potentially shifting solubility and permeability beyond lead-like windows.

• [1] PubChem Compound Summary CID 57060318: 2-(Quinolin-2-yl)propan-1-amine; PubChem CID 580-22-3: 2-Aminoquinoline; PubChem CID 68764-62-5: 1-(Quinolin-2-yl)propan-2-amine; PubChem CID 246155-35-1: 2-Methyl-1-(quinolin-2-yl)propan-2-amine. National Center for Biotechnology Information, 2025. View Source

Quantitative Differentiation of 2-(Quinolin-2-yl)propan-1-amine versus Closest Analogs

Primary Amine at Terminal sp³ Carbon Confers Distinct Hydrogen‑Bond Donor/Acceptor Profile

2-(Quinolin-2-yl)propan-1-amine presents one hydrogen‑bond donor (the –NH₂ group) and two acceptors (the quinoline nitrogen and the amine nitrogen). In contrast, the isomeric 1-(quinolin-2-yl)propan-2-amine places the amine on the branched carbon, which can alter the pKₐ and steric accessibility of the amine without changing the donor/acceptor count. The simpler 2‑aminoquinoline lacks the flexible alkyl linker, offering one donor and two acceptors but with a restricted conformational landscape. These differences are numerically encoded in the topological polar surface area (TPSA) and rotatable bond count, which influence membrane permeability and solubility in fragment screening cascades [1].

Molecular Descriptors

Head-to-head

Target: TPSA 38.9 Ų, 2 rot. bonds, XLogP3 1.9 Comparators: 2-aminoquinoline (0 rot. bonds, XLogP3 1.5); gem-dimethyl analog (XLogP3 2.3).

Conformational flexibility and intermediate lipophilicity differentiate vector space.

Computed PubChem descriptors; experimental verification recommended.

Evidence Dimension	Computed molecular descriptors relevant to drug‑likeness
Target Compound Data	TPSA = 38.9 Ų; Rotatable bonds = 2; H‑bond donors = 1; H‑bond acceptors = 2; XLogP3 = 1.9
Comparator Or Baseline	2‑Aminoquinoline (CAS 580-22-3): TPSA = 38.9 Ų; Rotatable bonds = 0; H‑bond donors = 1; H‑bond acceptors = 2; XLogP3 = 1.5. 1-(Quinolin-2-yl)propan-2-amine (CAS 68764-62-5): TPSA = 38.9 Ų; Rotatable bonds = 2; H‑bond donors = 1; H‑bond acceptors = 2; XLogP3 = 1.9. 2-Methyl-1-(quinolin-2-yl)propan-2-amine (CAS 246155-35-1): TPSA = 38.9 Ų; Rotatable bonds = 2; H‑bond donors = 1; H‑bond acceptors = 2; XLogP3 = 2.3.
Quantified Difference	Rotatable bond count: 2 vs. 0 (vs. 2‑aminoquinoline). XLogP3: 1.9 vs. 1.5 (vs. 2‑aminoquinoline) and 1.9 vs. 2.3 (vs. 2‑methyl‑1-(quinolin-2-yl)propan-2-amine).
Conditions	Descriptors computed using PubChem pipeline (XLogP3, Cactvs TPSA, OEChem).

Why This Matters

The presence of two rotatable bonds (versus zero in 2‑aminoquinoline) provides conformational flexibility that can be exploited for target‑guided optimisation, while the intermediate lipophilicity (XLogP3 1.9) balances solubility and permeability better than the more lipophilic gem‑dimethyl analog (XLogP3 2.3).

• [1] PubChem Compound Summary CID 57060318, CID 580-22-3, CID 68764-62-5, CID 246155-35-1. National Center for Biotechnology Information, 2025. View Source

Commercially Available Purity of ≥95% with Batch‑Specific Analytical Documentation

The lead supplier Bidepharm provides 2-(Quinolin-2-yl)propan-1-amine at a standard purity of 95%, accompanied by batch‑specific NMR, HPLC, and GC reports. For 1-(quinolin-2-yl)propan-2-amine, the same vendor lists ≥95% purity but does not consistently publish QC spectra in the product page. 2‑Aminoquinoline is widely offered at 97–99% purity by multiple vendors, yet its simpler structure often correlates with lower cost and higher purity, making direct purity‑based comparisons less informative. For 2-(Quinolin-2-yl)propan-1-amine, the combination of a uniquely positioned primary amine and the availability of documented purity at threshold 95% enables researchers to initiate SAR campaigns without additional purification .

Purity & Documentation

Specification review

Target: ≥95% purity, batch-specific NMR, HPLC, GC reports. Comparator isomer: ≥95% purity, limited QC disclosure on product page.

Transparent batch QC reduces impurity-related assay risk.

Supplier-provided data; independent lot verification advised.

Evidence Dimension	Supplier‑stated purity and QC documentation
Target Compound Data	≥95% (NMR, HPLC, GC available per batch)
Comparator Or Baseline	1-(Quinolin-2-yl)propan-2-amine: ≥95% (limited QC documentation on product page). 2-Aminoquinoline: 97–99% (multiple vendors).
Quantified Difference	Qualitative difference in QC disclosure; purity threshold comparable to the closest isomer but with more transparent documentation.
Conditions	Bidepharm product catalog, accessed 2025.

Why This Matters

Batch‑traceable QC reduces the risk of unidentified impurities confounding early biological assays, supporting reproducible SAR and reducing downstream troubleshooting costs.

Structural Uniqueness Enables Defined SAR Probing versus 2‑Aminoquinoline Core

In fragment‑based drug discovery, 2‑aminoquinolines have been identified as privileged fragments for targets such as BACE1 and neuronal nitric oxide synthase (nNOS). The unsubstituted 2‑aminoquinoline core often suffers from poor selectivity and high off‑target binding. Introducing a propan‑1-amine extension at the quinoline C2, as in 2-(Quinolin-2-yl)propan-1-amine, creates a vector for additional interactions while preserving the core’s hydrogen‑bonding capacity. Although no direct head‑to‑head potency data exist for this exact compound, the SAR established for 2‑aminoquinoline series indicates that alkyl extensions at the 2‑position can improve target selectivity and pharmacokinetic properties [1][2]. This class‑level inference positions 2-(Quinolin-2-yl)propan-1-amine as a logical intermediate between the minimal core and more elaborated clinical candidates.

SAR Potential

Class-level inference

No direct IC₅₀ data for this compound. 2-substituted aminoquinoline series shows improved potency and selectivity vs. unadorned core in BACE1 and nNOS programs.

Offers a scaffold one synthetic step beyond the core; requires target-specific profiling.

Literature inference; compound-specific validation necessary.

Evidence Dimension	Target engagement potential based on class SAR
Target Compound Data	No direct IC₅₀ data available; expected to retain quinoline‑target interactions while adding an amine extension vector.
Comparator Or Baseline	2‑Aminoquinoline cores: reported BACE1 IC₅₀ values typically >10 μM for the minimal core; optimized 2‑substituted analogs achieve IC₅₀ <100 nM.
Quantified Difference	Not quantified for this specific compound; inferred improvement potential from class literature.
Conditions	Literature review of 2‑aminoquinoline SAR in BACE1 (J. Med. Chem. 2011, 54, 5836–5857) and nNOS (J. Med. Chem. 2013, 56, 7027–7037).

Why This Matters

Procuring this compound offers a scaffold that is one synthetic step beyond the simple core, providing a head start for medicinal chemistry programs that require the quinoline framework with an alkyl‑amine extension.

• [1] V. S. S. G. et al. From Fragment Screening to In Vivo Efficacy: Optimization of a Series of 2‑Aminoquinolines as Potent Inhibitors of BACE1. J. Med. Chem. 2011, 54, 5836–5857. View Source
• [2] M. A. C. et al. Hydrophilic, Potent, and Selective 7‑Substituted 2‑Aminoquinolines as Improved Human Neuronal Nitric Oxide Synthase Inhibitors. J. Med. Chem. 2013, 56, 7027–7037. View Source

Optimal Use Cases for 2-(Quinolin-2-yl)propan-1-amine Based on Verified Differentiation

Fragment‑Based Lead Generation Requiring a Quinoline Core with a Flexible Primary Amine Vector

2-(Quinolin-2-yl)propan-1-amine combines the hydrogen‑bonding pharmacophore of quinoline with a terminal primary amine that can be readily functionalised for fragment linking or library synthesis. Its XLogP3 of 1.9 and TPSA of 38.9 Ų place it within lead‑like chemical space, making it suitable for fragment screens where solubility and permeability must be balanced [1]. The commercial availability at 95% purity with batch QC allows for immediate use without additional purification, reducing cycle time in hit‑to‑lead programs.

Scaffold Extension Projects Starting from 2‑Aminoquinoline Hits

When a bare 2‑aminoquinoline fragment shows weak or non‑selective target engagement, 2-(Quinolin-2-yl)propan-1-amine provides a direct, one‑step synthetic expansion that retains the core binding elements while projecting a primary amine for additional polar contacts. Although direct potency data are not available, class‑level SAR from BACE1 and nNOS programs supports that 2‑alkyl‑amino extensions can improve potency and selectivity relative to the unadorned core [1]. This makes the compound a strategic procurement choice for teams that lack the capacity for extensive synthetic optimisation.

Physicochemical Property‑Driven Library Design

The computed descriptors of 2-(Quinolin-2-yl)propan-1-amine differentiate it from close analogs in rotatable bond count and lipophilicity. Libraries built around this scaffold can sample a distinct region of chemical space—higher conformational flexibility than 2‑aminoquinoline but lower lipophilicity than gem‑dimethyl‑substituted variants—which is valuable for exploring target sites that require specific pharmacophore geometries [1]. Sourcing this compound ensures the library contains members with properties that complement rather than duplicate existing entries.

Application

Selection Property

Validation Focus

Fragment-based lead generation with quinoline core

Flexible primary amine extension, balanced lead-like properties

Fragment linking and library synthesis compatibility

Scaffold extension from 2-aminoquinoline hits

Direct C2 alkyl-amine vector retains core interactions

Selectivity and potency improvement relative to unsubstituted core (class-level SAR)

Physicochemical property-driven library design

Intermediate lipophilicity and rotatable bond count vs. simpler or bulkier analogs

Chemical space complementarity, avoiding duplication of existing entries

• [1] PubChem Compound Summary CID 57060318, CID 580-22-3, CID 68764-62-5, CID 246155-35-1. National Center for Biotechnology Information, 2025. View Source